Cas no 1956379-86-4 (4-Cyclopentylthiazolo[5,4-b]pyridin-5(4H)-one)

• Product Name: 4-Cyclopentylthiazolo[5,4-b]pyridin-5(4H)-one
• CAS No: 1956379-86-4
• MF: C₁₁H₁₂N₂OS
• MW: 220.290781021118
• CID: 4779953
• Update Time: 2025-05-20

4-Cyclopentylthiazolo[5,4-b]pyridin-5(4H)-one Chemical and Physical Properties

Names and Identifiers

• 4-Cyclopentylthiazolo[5,4-b]pyridin-5(4H)-one

• Inchi： 1S/C11H12N2OS/c14-10-6-5-9-11(15-7-12-9)13(10)8-3-1-2-4-8/h5-8H,1-4H2
• InChI Key： VKEDODIMOAAGSS-UHFFFAOYSA-N
• SMILES： S1C=NC2C=CC(N(C1=2)C1CCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 299
• XLogP3: 2.2
• Topological Polar Surface Area: 61.4

Additional information on 4-Cyclopentylthiazolo[5,4-b]pyridin-5(4H)-one

4-Cyclopentylthiazolo[5,4-b]pyridin-5(4H)-one: A Comprehensive Overview

The compound 4-Cyclopentylthiazolo[5,4-b]pyridin-5(4H)-one, identified by the CAS number CAS No. 1956379-86-4, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of thiazolo[5,4-b]pyridinones, which are known for their unique structural features and versatile applications. The integration of a cyclopentyl group into the thiazolo[5,4-b]pyridinone framework introduces additional complexity and functionality, making it a subject of interest for researchers and industry professionals alike.

The structural elucidation of 4-Cyclopentylthiazolo[5,4-b]pyridin-5(4H)-one reveals a fused bicyclic system comprising a thiazole ring and a pyridine ring. The cyclopentyl substituent at the 4-position further enhances the compound's stability and reactivity. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). These materials are pivotal in catalysis, gas storage, and sensing technologies due to their high surface area and tunable pore structures.

In terms of synthesis, 4-Cyclopentylthiazolo[5,4-b]pyridin-5(4H)-one can be prepared through a multi-step process involving nucleophilic aromatic substitution and cyclization reactions. The incorporation of the cyclopentyl group is typically achieved via Friedel-Crafts alkylation or through palladium-catalyzed cross-coupling reactions. These methods ensure high yields and excellent control over the product's purity and structure.

The compound's electronic properties have been extensively studied using computational chemistry techniques such as density functional theory (DFT). These studies reveal that the thiazolo[5,4-b]pyridinone core exhibits significant conjugation, leading to strong absorption in the visible spectrum. This property makes it an attractive candidate for applications in optoelectronics, particularly in organic light-emitting diodes (OLEDs) and photovoltaic devices.

Recent advancements in green chemistry have also explored the use of CAS No. 1956379-86-4 in eco-friendly synthesis protocols. For instance, its application as a catalyst in asymmetric synthesis has shown promise in producing enantiomerically enriched compounds with high efficiency. This aligns with the growing demand for sustainable chemical processes in the pharmaceutical and agrochemical industries.

In conclusion, 4-Cyclopentylthiazolo[5,4-b]pyridin-5(4H)-one, with its unique structural attributes and versatile applications, stands as a testament to the ongoing innovation in organic chemistry. Its role as a building block for advanced materials and its potential in green chemistry underscore its importance in both academic research and industrial applications.